Cas no 2229522-77-2 (1,1-difluoro-2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
• CAS No: 2229522-77-2
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• CID: 6070112
• PubChem ID: 165706349
• Update Time: 2025-10-29

1,1-difluoro-2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine
• 2229522-77-2
• EN300-1952641
• 1,1-difluoro-2-[5-(4-fluorophenyl)furan-2-yl]propan-2-amine

• Inchi： 1S/C13H12F3NO/c1-13(17,12(15)16)11-7-6-10(18-11)8-2-4-9(14)5-3-8/h2-7,12H,17H2,1H3
• InChI Key： OZKOJBYDMIPZIA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=C(C2C=CC(=CC=2)F)O1)N)F

Computed Properties

• Exact Mass: 255.08709849g/mol
• Monoisotopic Mass: 255.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1-difluoro-2-5-(4-fluorophenyl)furan-2-ylpropan-2-amine

Introduction to 1,1-Difluoro-2,5-(4-Fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229522-77-2)

1,1-Difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229522-77-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and fluorophenyl groups, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine is notable for its complexity and the strategic placement of functional groups. The difluoro substitution on the propan-2-amine moiety and the 4-fluorophenyl group attached to the furan ring provide a unique combination of electronic and steric effects. These features are crucial for understanding the compound's behavior in various chemical and biological environments.

In terms of synthesis, several methods have been reported for the preparation of 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine. One common approach involves the reaction of a suitable furan derivative with a difluorinated reagent in the presence of a catalyst. The choice of catalyst and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic systems have significantly improved the efficiency and selectivity of these synthetic routes.

The biological activities of 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine have been extensively studied in various in vitro and in vivo models. Preliminary research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the key areas of interest in the research on 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine is its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are known to play a crucial role in mood regulation. These findings suggest that it may offer a new therapeutic approach for treating major depressive disorder (MDD).

In addition to its pharmacological properties, the safety profile of 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine has been evaluated through extensive toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This favorable safety profile further supports its potential for clinical development.

The pharmacokinetic properties of 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine have also been investigated to understand its behavior in vivo. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be formulated into various dosage forms for effective administration.

In conclusion, 1,1-difluoro-2,5-(4-fluorophenyl)furan-2-ylpropan-2-amine (CAS No. 2229522-77-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.